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human metabolome database

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glyceryl 1-monooctanoate

Cat. No.: S536006

Core Chemical Data

This table consolidates the fundamental identifying information for the compound referenced by HMDB ID
HMDB0254850.

Property Description

Common Name 2,3-Dihydroxypropyl octanoate; rac-1-monooctanoylglycerol [1]

HMDB ID HMDB0254850 [1]

Status Detected but not Quantified in human blood [1]
Chemical C11H2204 [1] [2]

Formula

Average 218.29 g/mol [1] [2]

Molecular

Weight

IUPAC Name 2,3-dihydroxypropyl octanoate [1]
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Property Description

SMILES CCCCcCccc(=0)occ(o)cora]

InChl Key GHBFNMLVSPCDGN-UHFFFAOYSA-N [1]

Description An ester derived from glycerol and octanoic acid; belongs to the class of 1-
monoacylglycerols. It is part of the human exposome (found in individuals exposed
to it) [1] [2].

Known Biological Activities & Research Context

While direct mechanistic studies on glyceryl 1-monooctanoate were not located, research on structurally

related medium-chain monoglycerides provides context for its potential biological roles.

¢ Antimicrobial Properties: Glyceryl monolaurate (GML), a medium-chain monoglyceride with a C12
chain, is a well-studied antimicrobial agent. It can disrupt bacterial cell membranes and inhibit the
growth of various gram-positive bacteria [3].

¢ Immunomodulatory Potential: GML has been shown to exert immunomodulatory effects on human
T-cells. It disrupts lipid dynamics in the T-cell plasma membrane, which inhibits the formation of key
signaling microclusters (LAT, PLC-y, AKT). This leads to a targeted defect in the PI3K-AKT signaling
axis and calcium influx, ultimately reducing T-cell receptor-induced cytokine production [4].

e Metabolic and Health Effects: GML is reported to have several health efficacies in research models,
including preventing high-fat diet-induced obesity, alleviating colitis, and modulating gut microbiota

[3].

The following diagram illustrates this immunomodulatory mechanism based on research into glycerol

monolaurate, which may provide a model for investigating related compounds.
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Figure 1: Proposed immunomodulatory mechanism of medium-chain monoglycerides like GML on T-cell

signaling, based on experimental research [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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